Cas no 24667-50-3 (4-O-(α-L-Fucopyranosyl)-D-galactose)

• Product Name: 4-O-(α-L-Fucopyranosyl)-D-galactose
• CAS No: 24667-50-3
• MF: C₁₂H₂₂O₁₀
• MW: 326.297085285187
• CID: 913257
• PubChem ID: 71777431
• Update Time: 2025-05-23

4-O-(α-L-Fucopyranosyl)-D-galactose Chemical and Physical Properties

Names and Identifiers

• 4-O-(a-L-Fucopyranosyl)-D-galactopyranose
• 4-O-(α-L-Fucopyranosyl)-D-galactose
• (3R,4R,6R)-2-methyl-6-[(3R,4R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 4-O-(alpha-L-Fucopyranosyl)-D-galactopyranose
• 24667-50-3
• W-202028
• 6-deoxy-alpha-L-galacto-hexopyranosyl-(1->4)-D-galacto-hexopyranose
• 4-O-(6-deoxy-alpha-L-galactopyranosyl)-D-galactopyranose
• Fuc(a1-4)Gal
• WURCS=2.0/2,2,1/[a2112h-1x_1-5][a1221m-1a_1-5]/1-2/a4-b1
• (2S,3S,4R,5S,6S)-2-methyl-6-[(2R,3R,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 4-O-(ALPHA-L-FUCOPYRANOSYL)-D-GALACTOSE
• LTHOGZQBHZQCGR-YCFUZIEISA-N
• alpha-L-Fucp-(1->4)-D-Galp
• CHEBI:154572

• Inchi： 1S/C12H22O10/c1-3-5(14)6(15)9(18)12(20-3)22-10-4(2-13)21-11(19)8(17)7(10)16/h3-19H,2H2,1H3/t3-,4+,5+,6+,7+,8+,9-,10-,11?,12-/m0/s1
• InChI Key： LTHOGZQBHZQCGR-YCFUZIEISA-N
• SMILES： O([C@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)O)O)O)[C@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 326.12100
• Monoisotopic Mass: 326.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų
• XLogP3: -4.2

Experimental Properties

• Color/Form: No data available
• Density: 1.7±0.1 g/cm3
• Melting Point: 140-142?C
• Boiling Point: 602.9±55.0 °C at 760 mmHg
• Flash Point: 318.4±31.5 °C
• Solubility: Methanol, Water
• PSA: 169.30000
• LogP: -4.36960
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

4-O-(α-L-Fucopyranosyl)-D-galactose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygroscopic, -20??C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-O-(α-L-Fucopyranosyl)-D-galactose

4-O-(α-L-Fucopyranosyl)-D-galactose: A Promising Compound in Glycoscience and Biomedicine

4-O-(α-L-Fucopyranosyl)-D-galactose (CAS No. 24667-50-3) is a complex carbohydrate that has garnered significant attention in the fields of glycoscience and biomedicine. This compound, also known as Fucosylgalactose, is a disaccharide composed of D-galactose and L-fucose linked by an α(1→4) glycosidic bond. The unique structure of 4-O-(α-L-Fucopyranosyl)-D-galactose makes it a valuable molecule for various applications, including the study of glycan biology, drug delivery systems, and therapeutic interventions.

The biological significance of 4-O-(α-L-Fucopyranosyl)-D-galactose lies in its role as a building block in the formation of complex glycans. Glycans are essential components of cell surfaces and play crucial roles in cell-cell communication, immune responses, and disease pathogenesis. Recent research has highlighted the importance of fucose-containing glycans in modulating the immune system and in the development of cancer and infectious diseases. For instance, a study published in the Journal of Biological Chemistry demonstrated that fucosylation of specific glycans on immune cells can enhance their activation and effector functions.

In the context of drug delivery, 4-O-(α-L-Fucopyranosyl)-D-galactose has shown promise as a targeting ligand for delivering therapeutic agents to specific tissues or cells. The presence of fucose residues can facilitate the binding of the compound to lectin receptors on target cells, thereby improving the specificity and efficacy of drug delivery. This approach has been explored in various preclinical studies, where Fucosylgalactose-conjugated nanoparticles have been used to deliver anti-cancer drugs to tumor cells with enhanced selectivity and reduced side effects.

Beyond its applications in drug delivery, 4-O-(α-L-Fucopyranosyl)-D-galactose has also been investigated for its potential therapeutic effects. Research published in the Nature Communications journal reported that fucose-containing glycans can modulate the gut microbiome and improve metabolic health. Specifically, supplementation with Fucosylgalactose was found to promote the growth of beneficial bacteria such as Bifidobacteria and Lactobacilli, which are known to have anti-inflammatory properties and can help prevent metabolic disorders such as obesity and type 2 diabetes.

The synthesis of 4-O-(α-L-Fucopyranosyl)-D-galactose is a challenging task due to its complex structure. However, recent advances in chemical synthesis techniques have made it possible to produce this compound with high purity and yield. One notable method involves the use of enzymatic catalysis, which allows for precise control over the formation of the α(1→4) glycosidic bond. This approach not only ensures high stereoselectivity but also reduces the environmental impact associated with traditional chemical synthesis methods.

In addition to its synthetic challenges, the characterization of 4-O-(α-L-Fucopyranosyl)-D-galactose requires advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed structural information about the compound, enabling researchers to confirm its identity and purity. The use of high-resolution NMR spectroscopy has been particularly useful in elucidating the conformational properties of Fucosylgalactose, which are critical for understanding its biological activity.

The future prospects for 4-O-(α-L-Fucopyranosyl)-D-galactose are promising. Ongoing research is focused on expanding its applications in areas such as regenerative medicine, where it could be used to promote tissue repair and regeneration. Additionally, there is growing interest in using fucose-containing glycans as biomarkers for early disease detection and monitoring treatment response. For example, elevated levels of fucose-containing glycans have been observed in patients with certain types of cancer, making them potential targets for diagnostic assays.

In conclusion, 4-O-(α-L-Fucopyranosyl)-D-galactose (CAS No. 24667-50-3) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique structural properties make it an attractive molecule for studying glycan biology, developing targeted drug delivery systems, and exploring new therapeutic strategies. As research continues to uncover new insights into the functions and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological processes and improving human health.